N-(2-(2-chlorophenyl)-2-methoxyethyl)furan-3-carboxamide
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Overview
Description
Furan-carboxamide derivatives have been identified as potent inhibitors of the influenza A H5N1 virus . They have been synthesized and biologically characterized in a series of studies .
Synthesis Analysis
The synthesis of furan-carboxamide derivatives involves systematic structure-activity relationship (SAR) studies . The 2,5-dimethyl-substituted heterocyclic moiety (furan or thiophene) has significant influence on the anti-influenza activity .Molecular Structure Analysis
The molecular structure of furan-carboxamide derivatives is influenced by the 2,5-dimethyl-substituted heterocyclic moiety . This moiety significantly affects the anti-influenza activity of these compounds .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of furan-carboxamide derivatives are part of the systematic structure-activity relationship (SAR) studies .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Benzofuro- and Benzothieno-Phenanthridones
A study by Karminski-Zamola and Bajić (1989) discusses the synthesis of new N-(p-chlorophenyl) carboxamides, including derivatives of furan-3-carboxamide. This research contributes to the understanding of chemical reactions and properties of related compounds (Karminski-Zamola & Bajić, 1989).
Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides and Their Anti-Bacterial Activities
Siddiqa et al. (2022) synthesized N-(4-bromophenyl)furan-2-carboxamide and investigated its in vitro anti-bacterial activities against clinically isolated drug-resistant bacteria. This research highlights the potential biomedical applications of similar furan-carboxamide compounds (Siddiqa et al., 2022).
Synthesis of Novel Furan Derivatives
Bossio, Marcaccini, and Pepino (1994) explored the synthesis of novel furan derivatives, including furan-2-carboxamides, showcasing the versatility and potential applications of these compounds in various fields (Bossio, Marcaccini, & Pepino, 1994).
Biological and Pharmaceutical Applications
Antimicrobial Activity and QSAR Studies of Furan-3-Carboxamides
Zanatta et al. (2007) synthesized a series of furan-3-carboxamides and assessed their in vitro antimicrobial activity against various microorganisms. This research provides insights into the biological activities of furan-carboxamide derivatives (Zanatta et al., 2007).
Anticancer Activities of Furan-Carboxamide Derivatives
A study by Lan et al. (2017) on N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives revealed their potential as anticancer agents targeting the epidermal growth factor receptor. This research demonstrates the therapeutic applications of furan-carboxamide compounds in oncology (Lan et al., 2017).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[2-(2-chlorophenyl)-2-methoxyethyl]furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClNO3/c1-18-13(11-4-2-3-5-12(11)15)8-16-14(17)10-6-7-19-9-10/h2-7,9,13H,8H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZRNGVHOBSVHQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CNC(=O)C1=COC=C1)C2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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